Cas no 195436-88-5 (2-(4-iodophenyl)-1,3-oxazole)

• Product Name: 2-(4-iodophenyl)-1,3-oxazole
• CAS No: 195436-88-5
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD04973402
• CID: 116781
• PubChem ID: 9860258
• Update Time: 2025-10-24

2-(4-iodophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(4-iodophenyl)-
• 2-(4-iodophenyl)-1,3-oxazole
• 2-(4-Iodo-phenyl)-oxazole
• 2-(4-IODOPHENYL)OXAZOLE,
• 4-iodophenyloxazoline
• 4-(1,3-Oxazol-2-yl)iodobenzene
• AKOS005068090
• AS-54510
• AB21323
• EN300-235238
• BJNRAXNXFISPNV-UHFFFAOYSA-N
• F2147-1013
• 2-(4-iodo-phenyl)-oxazole, AldrichCPR
• 195436-88-5
• 2-(4-Iodophenyl) oxazole
• 2-(4-iodophenyl)oxazole
• s11018
• SCHEMBL3040421
• FT-0741084
• MFCD04973402
• CS-0342791
• A813806
• DTXSID60431997
• Oxazole, 2-(4-iodophenyl)-
• 2-(4-iodo-phenyl)oxazole
• DB-065883

• MDL： MFCD04973402
• Inchi： 1S/C9H6INO/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H
• InChI Key： BJNRAXNXFISPNV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NC=CO1

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.94620

2-(4-iodophenyl)-1,3-oxazole Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-(4-iodophenyl)-1,3-oxazole

2-(4-IodoPhenyl)-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 195436-88-5, commonly referred to as 2-(4-iodophenyl)-1,3-oxazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an oxazole ring with an iodophenyl substituent. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a key structural feature that contributes to its versatile chemical properties. The 4-iodophenyl group attached to the oxazole ring further enhances its reactivity and biological activity.

Recent studies have highlighted the potential of 2-(4-iodophenyl)-1,3-oxazole as a precursor in the synthesis of various bioactive compounds. Its ability to undergo nucleophilic substitution reactions at the iodine atom has made it a valuable intermediate in drug discovery programs. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and antioxidant properties. The substitution of the iodine atom with other functional groups, such as hydroxyl or amino groups, has been shown to significantly alter the biological activity of the resulting compounds.

The synthesis of 2-(4-iodophenyl)-1,3-oxazole typically involves a two-step process: the preparation of the oxazole ring followed by the introduction of the iodophenyl group. The oxazole ring can be synthesized via cyclization reactions involving β-diketones or β-diketimines. The introduction of the iodophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

One of the most promising applications of 2-(4-iodophenyl)-1,3-oxazole lies in its use as a building block for constructing complex molecular frameworks. Its ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has enabled chemists to design and synthesize a wide range of biologically active molecules. For example, derivatives of this compound have been explored as potential inhibitors of kinase enzymes, which are implicated in various diseases including cancer.

Moreover, 2-(4-iodophenyl)-1,3-oxazole has been investigated for its role in supramolecular chemistry. The oxazole ring's ability to form hydrogen bonds and π–π interactions makes it an attractive component for designing self-assembled structures. Recent studies have demonstrated that this compound can form stable supramolecular assemblies with other π-conjugated systems, opening new avenues for applications in materials science.

In terms of physical properties, 2-(4-iodophenyl)-1,3-oxazole is a crystalline solid with a melting point of approximately 160–165°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various synthetic procedures. The compound is also relatively stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From an environmental perspective, 2-(4-iodophenyl)-1,3-oxazole has not been classified as a hazardous substance under current regulations. However, like many organic compounds containing halogens, it should be handled with care to minimize exposure and ensure proper disposal procedures are followed.

In conclusion, 2-(4-iodophenyl)-1,3-oxazole is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing studies continue to uncover new applications for this compound, its role in chemistry and pharmacology is likely to expand further.